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Compound Name: (E)-4,8-Dimethyl-1,3,7-nonatriene

CAS No.: 19945-61-0

Cat. No.: B008542

Get Quote

Part 1: Executive Summary
(E)-4,8-dimethyl-1,3,7-nonatriene (DMNT) is a C11 homoterpene volatile organic compound

(VOC) that serves as a critical signaling node in plant defense.[1][2][3] Unlike direct toxins

(e.g., alkaloids) that poison herbivores, DMNT functions primarily as an indirect defense

mediator. It acts as a distress signal emitted by herbivore-damaged plants to recruit parasitoids

and predators—the "bodyguards" of the plant world.[4]

For researchers in chemical ecology and crop protection, DMNT represents a high-value target

for manipulating tritrophic interactions. This guide dissects the biosynthetic logic, signaling

mechanisms, and validated experimental protocols for characterizing DMNT function.

Part 2: Biosynthesis & Regulation[3][5][6]
Understanding the metabolic origin of DMNT is prerequisite to genetic manipulation or

metabolic engineering. DMNT is not produced directly from the terpene backbone but is a

degradation product of a C15 precursor.
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The Homoterpene Pathway
DMNT is derived from the cytosolic mevalonate (MVA) pathway. The immediate precursor is

(E)-nerolidol, a sesquiterpene alcohol. The conversion involves an oxidative C-C bond

cleavage catalyzed by specific Cytochrome P450 monooxygenases.

Substrate: Farnesyl diphosphate (FPP, C15)[1][5]

Intermediate: (E)-Nerolidol (catalyzed by Nerolidol Synthase, NES)[2]

Final Product: DMNT (C11) + Butenone (byproduct)

Key Enzymes:

Arabidopsis thaliana: CYP82G1[1][6]

Zea mays (Maize): CYP92C5

Camellia sinensis (Tea): CsCYP82D47[7]
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Figure 1: The enzymatic conversion of FPP to DMNT via the intermediate (E)-nerolidol.[7] The

reaction involves the excision of a C4 unit.

Part 3: Mechanisms of Action
DMNT operates through three distinct mechanisms, validated by recent transcriptomic and

behavioral assays.

Indirect Defense (Recruitment)
This is the canonical function. Upon tissue damage and exposure to Herbivore-Associated

Molecular Patterns (HAMPs) like volicitin, plants upregulate NES and CYP genes. The resulting

DMNT plume is detected by the antennae of parasitoid wasps (e.g., Cotesia spp.) and

predatory mites (Phytoseiulus spp.).

Specificity: High. Parasitoids learn to associate DMNT blends with specific hosts.

Range: Effective over meters in field conditions.

Plant-Plant Communication (Priming)
DMNT acts as an airborne signal to neighboring conspecifics.

Mechanism: Neighboring plants absorb DMNT, which triggers the demethylation of defense

gene promoters or directly activates the Jasmonic Acid (JA) signaling pathway.

Outcome: "Primed" neighbors do not immediately deploy expensive toxins but respond faster

and stronger upon subsequent attack.

Direct Toxicity (Disruption of Peritrophic Matrix)
Recent data indicates DMNT has a direct effect on lepidopteran larvae.

Target: The peritrophic matrix (PM) of the insect midgut.

Effect: DMNT exposure downregulates mucin genes (e.g., PxMucin), compromising the gut

barrier and increasing larval mortality.[3]
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Part 4: Experimental Protocols
As a scientist, reproducibility is your currency. The following protocols are designed for high-

integrity data collection.

Protocol: Dynamic Headspace Collection (Air
Entrainment)
Objective: To quantitatively trap DMNT emitted from living plants without inducing stress

artifacts.

Materials:

Polyethylene terephthalate (PET) bags (Oven bags are a low-cost alternative, but

Teflon/Glass is gold standard).

Adsorbent traps: Porapak Q (50 mg) or Super Q.

Push-Pull Pump system.

Charcoal-filtered air supply.

Workflow:

Enclosure: Enclose the plant aerial parts in the PET bag. Do not seal tightly against the stem

to avoid strangulation; use cotton wool and a gentle tie.

Positive Pressure: Pump charcoal-filtered air into the bag at 1.0 L/min.

Active Sampling: Pull air out of the bag through the adsorbent trap at 0.8 L/min.

Critical Step: The "Push" flow must exceed the "Pull" flow to create positive pressure,

preventing ambient air (and lab contaminants) from entering.

Duration: Collect for 4–24 hours. DMNT emission often follows a diurnal rhythm (peaking in

light).
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Elution: Elute the trap with 150 µL of Dichloromethane (DCM) containing an internal standard

(e.g., Nonyl acetate, 5 ng/µL).

Protocol: GC-MS Analysis
Objective: Identification and Quantification.[8]

Instrument Parameters:

Column: HP-5MS or DB-5 (Non-polar is preferred for terpenes).

Carrier Gas: Helium at 1 mL/min.

Temperature Program: 40°C (1 min hold)

5°C/min to 200°C

20°C/min to 280°C.

Identification:

Compare retention time with an authentic DMNT standard.

Compare Mass Spectrum with NIST library (Key ions: m/z 69, 41, 81, 93).

Bioassay: Y-Tube Olfactometer
Objective: Testing Parasitoid Attraction.

Setup:

Glass Y-tube (common arm 15 cm, arms 10 cm).

Airflow: 0.2–0.5 L/min per arm.

Procedure:

Arm A: Air passing over a DMNT source (synthetic standard or induced plant).

Arm B: Clean air (Control).
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Release: Introduce individual female parasitoids at the base of the Y-tube.

Scoring: A "choice" is recorded when the insect crosses a decision line (usually 2-3 cm into

an arm) and stays for >15 seconds.

Statistics: Analyze using a Chi-square test (

) against a 50:50 null hypothesis.

Part 5: Signaling Pathway Visualization
The induction of DMNT is regulated by the Jasmonic Acid (JA) pathway, often antagonized by

Salicylic Acid (SA).
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Figure 2: The JA-dependent signaling cascade leading to DMNT emission. Herbivory triggers

JA-Ile accumulation, leading to the degradation of JAZ repressors and the release of MYC2 to

transcribe terpene synthase genes.

Part 6: Data Presentation Standards
When publishing DMNT data, summarize quantitative results in this format to ensure cross-

study comparability.

Table 1: Recommended Data Reporting Format
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Parameter Unit Rationale

Emission Rate ng / g FW / hr

Normalizes for plant biomass

(Fresh Weight) and collection

time.

Relative Abundance % of Total Volatiles
Shows the prominence of

DMNT in the total blend.

Chirality (E) vs (Z)

DMNT is predominantly the

(E)-isomer; crucial for

biological activity.

Induction Factor Fold Change
(Induced Emission /

Constitutive Emission).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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